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Compound of Interest

Compound Name: Eg5 Inhibitor V, trans-24

Cat. No.: B1600938 Get Quote

Application Notes and Protocols for Eg5
Inhibitor V, trans-24
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of stock

solutions of Eg5 Inhibitor V, trans-24, a potent and specific inhibitor of the mitotic kinesin Eg5.

Adherence to these guidelines is crucial for ensuring the stability, activity, and reliable

performance of the compound in experimental settings.

Product Information
Eg5 Inhibitor V, trans-24 is a cell-permeable small molecule that specifically targets Eg5, a

motor protein essential for the formation of the bipolar mitotic spindle during cell division.[1][2]

[3] By inhibiting Eg5, this compound induces mitotic arrest, making it a valuable tool for cancer

research and drug development.[1][2][4][5]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Eg5 Inhibitor V, trans-24 is

presented in Table 1.
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Property Value

CAS Number 869304-55-2[2][5][6][7]

Molecular Formula C₂₆H₂₁N₃O₃[2][4][5][6][7]

Molecular Weight 423.46 g/mol [2][4][5][6][7]

Purity >98%[8]

Appearance Solid[3][5]

IC₅₀ 0.65 µM for Eg5[1][2][4][9]

Stock Solution Preparation
The recommended solvent for preparing stock solutions of Eg5 Inhibitor V, trans-24 is

Dimethyl Sulfoxide (DMSO).[4][6][7][8][9]

Materials Required
Eg5 Inhibitor V, trans-24 (powder)

Anhydrous/molecular sieve-dried DMSO

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator

Protocol for Preparing a 10 mM DMSO Stock Solution
Equilibrate: Allow the vial of powdered Eg5 Inhibitor V, trans-24 to equilibrate to room

temperature for 15-20 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of the compound. For example, to prepare 1

mL of a 10 mM stock solution, use 4.23 mg of Eg5 Inhibitor V, trans-24.
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Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial. For a 10 mM

stock solution from 4.23 mg of powder, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the

compound. Gentle warming in a 37°C water bath or brief sonication can be used to aid

dissolution if necessary.[9] Visually inspect the solution to ensure complete dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes.[1][9]

The following diagram outlines the key steps in the stock solution preparation workflow.
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Stock Solution Preparation Workflow
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Tubes

Store Aliquots
at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Eg5 Inhibitor V, trans-24 stock solution.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of Eg5 Inhibitor V, trans-24.
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Form Storage Temperature Stability

Powder -20°C Up to 3 years[1][2][4]

4°C Up to 2 years[1][2]

In DMSO -80°C Up to 6 months[1][2][9]

-20°C Up to 1 month[1][2][9]

Note: For long-term storage of the stock solution, -80°C is recommended. Avoid repeated

freeze-thaw cycles.

Mechanism of Action: Eg5 Signaling Pathway
Eg5 is a plus-end directed motor protein that plays a pivotal role in mitosis. It forms a

homotetramer that can crosslink and slide antiparallel microtubules apart. This action

generates an outward pushing force that is essential for the separation of centrosomes and the

formation and maintenance of a bipolar spindle. Inhibition of Eg5's ATPase activity prevents

this process, leading to the formation of a monopolar spindle, which in turn activates the

spindle assembly checkpoint and induces mitotic arrest.

The diagram below illustrates the role of Eg5 in mitosis and the effect of its inhibition.
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Role of Eg5 in Mitosis and Effect of Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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